Cas no 889939-55-3 (2,2-Diallyl-azetidine)

• Product Name: 2,2-Diallyl-azetidine
• CAS No: 889939-55-3
• MF: C₉H₁₅N
• MW: 137.222102403641
• MDL: MFCD08445724
• CID: 3031398
• Update Time: 2025-10-30

2,2-Diallyl-azetidine Chemical and Physical Properties

Names and Identifiers

• 2,2-二烯丙基氮杂环丁烷
• 2,2-diallylazetidine
• 2,2-DIALLYL-AZETIDINE
• 2,2-bis(prop-2-enyl)azetidine
• 2,2-bis(prop-2-en-1-yl)azetidine
• azetidine, 2,2-di-2-propenyl-
• BB 0254780
• 2,2-Diallyl-azetidine

• MDL： MFCD08445724
• Inchi： 1S/C9H15N/c1-3-5-9(6-4-2)7-8-10-9/h3-4,10H,1-2,5-8H2
• InChI Key： KOZNKNLZYURHEC-UHFFFAOYSA-N
• SMILES： N1CCC1(CC=C)CC=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 128
• XLogP3: 2
• Topological Polar Surface Area: 12

2,2-Diallyl-azetidine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2,2-Diallyl-azetidine

2,2-Diallyl-azetidine (CAS No: 889939-55-3)

2,2-Diallyl-azetidine is a unique organic compound with the CAS registry number 889939-55-3. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of two allyl groups at the 2-position of the azetidine ring introduces interesting electronic and steric properties, making it a subject of interest in both academic and industrial research. Recent studies have highlighted its potential applications in drug discovery, polymer chemistry, and as a building block for advanced materials.

The synthesis of 2,2-diallyl-azetidine has been optimized through various methodologies, including ring-closing metathesis and organocatalytic approaches. These methods not only enhance the yield but also improve the purity of the compound, which is crucial for its use in sensitive applications such as pharmaceuticals. Researchers have reported that the compound exhibits unique reactivity due to the conjugation between the allyl groups and the azetidine ring. This property has been leveraged in designing novel catalytic cycles and in developing new synthetic pathways for complex molecules.

One of the most promising areas of research involving 2,2-diallyl-azetidine is its application in drug discovery. The compound's ability to act as a rigid scaffold has made it an attractive candidate for constructing bioactive molecules. Recent studies have demonstrated its potential as a lead compound in anti-cancer drug development, where it has shown selective cytotoxicity against certain cancer cell lines. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for producing enantiomerically pure compounds.

In materials science, 2,2-diallyl-azetidine has found applications in polymer chemistry due to its ability to undergo controlled polymerization under specific conditions. This property has led to the development of novel polymers with tailored mechanical and thermal properties. For instance, researchers have successfully synthesized polymers based on this compound that exhibit high thermal stability and excellent mechanical strength, making them suitable for high-performance applications such as aerospace materials and advanced electronics.

The chemical reactivity of 2,2-diallyl-azetidine is another area that has garnered significant attention. Its ability to undergo various transformations, including Michael additions and cycloadditions, has made it a versatile building block in organic synthesis. Recent advancements in transition metal-catalyzed reactions have further expanded its utility by enabling selective functionalization of the allyl groups while maintaining the integrity of the azetidine ring.

From an environmental standpoint, 2,2-diallyl-azetidine has been studied for its biodegradability and eco-friendly synthesis routes. Researchers have developed green chemistry approaches to synthesize this compound using renewable feedstocks and enzymatic catalysts. These methods not only reduce the environmental footprint but also align with global sustainability goals.

In conclusion, 2,2-diallyl-azetidine (CAS No: 889939-55-3) is a multifaceted compound with diverse applications across various fields. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern organic chemistry. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in both academic and industrial settings.